Cas no 2138001-90-6 (N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide)

• Product Name: N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide
• CAS No: 2138001-90-6
• MF: C₉H₁₃FN₂O₂S
• MW: 232.275124311447
• CID: 6480143
• PubChem ID: 165854383
• Update Time: 2025-05-19

N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide
• 2138001-90-6
• N-[4-(aminomethyl)-2-fluorophenyl]-N-methylmethanesulfonamide
• EN300-1124379

• Inchi： 1S/C9H13FN2O2S/c1-12(15(2,13)14)9-4-3-7(6-11)5-8(9)10/h3-5H,6,11H2,1-2H3
• InChI Key： ZQLJYKHEHZOTEX-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C=CC(CN)=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 232.06817700g/mol
• Monoisotopic Mass: 232.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide

Professional Introduction to N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide (CAS No. 2138001-90-6)

N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide, with the CAS number 2138001-90-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide features a fluorophenyl ring coupled with an aminomethyl group and a methylsulfonamide moiety. The presence of these functional groups imparts unique chemical properties that make the compound a versatile tool in medicinal chemistry. Specifically, the fluorine atom in the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, while the aminomethyl group provides a site for further functionalization and interaction with biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide has emerged as a compound of interest due to its potential to interact with enzymes and receptors involved in critical biological processes. For instance, studies have suggested that this molecule may exhibit inhibitory effects on certain kinases, which are key players in cancer signaling pathways.

One of the most compelling aspects of N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide is its structural diversity, which allows for extensive modifications to optimize its pharmacological properties. Researchers have been exploring various derivatives of this compound to enhance its binding affinity, selectivity, and pharmacokinetic profiles. These efforts have led to the identification of several lead compounds that are currently undergoing further investigation in preclinical studies.

The fluorine atom in the phenyl ring is particularly noteworthy, as it has been shown to improve the metabolic stability of many drug candidates. This property is crucial for ensuring that the compound remains active in vivo and does not degrade rapidly after administration. Additionally, the methylsulfonamide group contributes to the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide with biological targets with greater accuracy. These tools have been instrumental in designing novel derivatives with improved pharmacological properties. For example, virtual screening techniques have identified several analogs of this compound that exhibit enhanced potency against specific kinases, suggesting their potential as leads for new drug development.

The synthesis of N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom into the phenyl ring is particularly challenging due to its high reactivity. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high efficiency and selectivity.

In conclusion, N-4-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide (CAS No. 2138001-90-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover its potential, this compound is likely to play an important role in future drug discovery efforts.